Butyl(dodecanoyloxy)stannanone

• CAS No.: 80685-41-2
• Molecular Formula: C16H32O3Sn
• Molecular Weight: 391.1 g/mol
• IUPAC Name: butyl-dodecanoyloxy-oxotin
• InChI: InChI=1S/C12H24O2.C4H9.O.Sn/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;1-3-4-2;;/h2-11H2,1H3,(H,13,14);1,3-4H2,2H3;;/q;;;+1/p-1
• InChI Key: RFMGBHSBSSVLPR-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC(=O)O[Sn](=O)CCCC

Description

However, based on nomenclature conventions, it likely refers to an organotin compound containing a butyl group, a dodecanoyloxy (laurate-derived) ester, and a stannanone (tin-oxygen) backbone. Organotin compounds are known for their applications in catalysis, polymer stabilization, and biocidal activity . Despite the lack of explicit data on this specific compound in the evidence, analogous compounds such as Butyltrichlorostannane (CAS 1118-46-3) are referenced, which share structural similarities (e.g., butyl and tin moieties) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Butyl(dodecanoyloxy)stannanone typically involves the reaction of butylstannane with dodecanoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as column chromatography to isolate the desired product.

Industrial Production Methods

Industrial production of Butyl(dodecanoyloxy)stannanone may involve large-scale reactions using similar synthetic routes. The process is optimized for higher yields and purity, often employing automated systems for precise control of reaction parameters. The use of continuous flow reactors and advanced purification techniques ensures efficient production of the compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

Butyl(dodecanoyloxy)stannanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form stannic derivatives.

Reduction: Reduction reactions can convert it into lower oxidation state tin compounds.

Substitution: The butyl and dodecanoyloxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and organolithium compounds facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield stannic oxides, while substitution reactions can produce a variety of organotin derivatives.

Scientific Research Applications

Butyl(dodecanoyloxy)stannanone has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research explores its use in drug development and as a potential therapeutic agent.

Industry: It finds applications in the production of polymers, coatings, and other materials.

Mechanism of Action

The mechanism of action of Butyl(dodecanoyloxy)stannanone involves its interaction with molecular targets such as enzymes and receptors. The compound can form complexes with metal ions, influencing various biochemical pathways. Its effects are mediated through the modulation of enzyme activity and the alteration of cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence primarily focuses on 3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid, a laurate-containing antibacterial compound isolated from Siegesbeckia glabrescens. While structurally distinct from Butyl(dodecanoyloxy)stannanone, its comparison with related compounds provides insights into structure-activity relationships for tin-free analogs. Below is a detailed analysis:

Comparison with Lauric Acid

• Activity Against S. aureus: 3-(Dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid demonstrated 8-fold stronger antibacterial activity than lauric acid. At 6.25 μg/mL, it produced an 11 mm inhibition zone, whereas lauric acid required 50 μg/mL for similar efficacy .
• Key Structural Features: The enhanced activity is attributed to synergistic effects between the laurate chain and the 2-(isobutyryloxy)-4-methylpentanoic acid group, which improves membrane penetration and target binding .

Comparison with Other Gram-Positive-Targeting Compounds

• coli, P. aeruginosa) or yeast, unlike broad-spectrum antibiotics. Its MIC values for Gram-positive bacteria ranged from 3.12 μg/mL (for S. aureus) to 25 μg/mL (for E. faecalis) .

Data Tables

Table 1: Antibacterial Activity of 3-(Dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic Acid vs. Lauric Acid

Compound	MIC (μg/mL) for S. aureus	Inhibition Zone (mm) at 6.25 μg/mL
3-(Dodecanoyloxy)-...-4-methylpentanoic acid	3.12	11
Lauric acid	50.00	0

Source:

Table 2: MIC Values Against Gram-Positive Bacteria

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	3.12
Enterococcus faecalis	25.00
Propionibacterium acnes	12.50

Source:

Research Findings and Implications

• Structural Insights: The laurate moiety in 3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid enhances lipid solubility, facilitating interaction with bacterial membranes. The isobutyryloxy group may disrupt cell wall synthesis .
• Environmental and Safety Considerations: Organotin compounds like Butyl(dodecanoyloxy)stannanone are often persistent pollutants. In contrast, the plant-derived compound exhibits biodegradability and lower ecotoxicity .